![molecular formula Li2O6V2 B8208380 Lithium vanadium oxide](/img/structure/B8208380.png)
Lithium vanadium oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Lithium vanadium oxide is a useful research compound. Its molecular formula is Li2O6V2 and its molecular weight is 211.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cathode Material for Li-ion Batteries : Lithium vanadium oxide is widely researched as a cathode material for lithium-ion batteries due to its layered structure and shorter lithium ion diffusion path lengths, which enhances the battery performance (McNulty, Buckley, & O’Dwyer, 2016).
High Theoretical Capacities : It is investigated as an active material for primary and rechargeable lithium batteries, offering high theoretical capacities and more electron transfer upon lithium intercalation (Cheng & Chen, 2011).
Insertion Electrode Materials for Secondary Lithium Batteries : Vanadium oxide xerogels V2O5 nH2O are researched for their use in secondary lithium batteries, with high energy density (West, Zachau-Christiansen, Jacobsen, & Skaarup, 1993).
Medical Device Applications : this compound has found success in medical devices like pacemakers, demonstrating its versatility (Chernova, Roppolo, Dillon, & Whittingham, 2009).
Energy Storage Applications : It is developed for energy storage applications in lithium-ion batteries, showing improved energy density and cycling performance, as well as in energy-saving applications like smart window coatings (Wu & Xie, 2010).
Improved Battery Performance : Multi-shelled vanadium oxide hollow microspheres enhance the specific capacity of lithium-ion batteries, potentially reducing the capacity gap between cathode and anode materials (Wang et al., 2016).
Hydrogenated Vanadium Oxides : These are explored as advanced anode materials in lithium-ion batteries for their improved charge-transfer kinetics and electrochemical properties (Zhang et al., 2017).
Counter-Electrodes for Electrochromic Devices : Vanadium-titanium mixed oxides are used in lithium conducting electrochromic devices (Bellenger et al., 2001).
Properties
IUPAC Name |
dilithium;oxido(dioxo)vanadium |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Li.6O.2V/q2*+1;;;;;2*-1;; |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWTMSJGIGJTLBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[Li+].[O-][V](=O)=O.[O-][V](=O)=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Li2O6V2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.